BENGHE Foundational & Exploratory

Check Availability & Pricing

p-Menthane-1,3,8-triol CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Menthane-1,3,8-triol

Cat. No.: B599918

An In-depth Technical Guide to p-Menthane-
1,3,8-triol

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Menthane-1,3,8-triol is a naturally occurring monoterpenoid found in Mentha canadensis L.
This technical guide provides a comprehensive overview of its chemical properties, including its
Chemical Abstracts Service (CAS) number and molecular formula. While detailed biological
data, including specific signaling pathways and extensive experimental protocols, are not
widely available for p-Menthane-1,3,8-triol, this document summarizes the existing
information. To provide a broader context within the p-menthane class of compounds, relevant
data for the structurally related and well-studied insect repellent, p-Menthane-3,8-diol (PMD), is
also discussed, with clear distinctions made between the two molecules. This guide aims to be
a foundational resource for researchers interested in the potential applications of p-Menthane-
1,3,8-triol.

Core Compound Identification

The fundamental chemical identifiers for p-Menthane-1,3,8-triol are summarized in the table
below.
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Identifier Value Reference
CAS Number 155348-06-4 [1][2][3]
Molecular Formula C10H2003 [1]

4-(2-hydroxypropan-2-yl)-1-
IUPAC Name (2-hy yprop y). [1]
methylcyclohexane-1,3-diol

Molecular Weight 188.26 g/mol [1]
Herbs of Mentha canadensis
Source . [2][3][4]

Physicochemical Properties

A summary of the computed physicochemical properties of p-Menthane-1,3,8-triol is provided
below. These properties are crucial for understanding its behavior in biological systems and for
the development of analytical methods.

Property Value
XLogP3 0.8

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 1

Exact Mass 188.14124450
Topological Polar Surface Area 60.7 A2

Heavy Atom Count 13

Complexity 191

Note: The data in this table is based on computational models.

Biological Activity and Signaling Pathways
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Currently, there is a notable lack of specific research on the biological activity and signaling
pathways of p-Menthane-1,3,8-triol in publicly available literature.

In contrast, the related compound, p-Menthane-3,8-diol (PMD), is a well-documented and
potent insect repellent. Its mechanism of action is believed to involve interactions with the
sensory receptors of insects, creating a repellent effect. PMD is the active ingredient in many
commercially available insect repellents derived from the oil of Corymbia citriodora (lemon
eucalyptus).

The logical relationship for the known information source of p-Menthane-1,3,8-triol is depicted
below.

Information Source for p-Menthane-1,3,8-triol

Mentha canadensis L.

Isolation

p-Menthane-1,3,8-triol

Click to download full resolution via product page
Caption: Isolation workflow for p-Menthane-1,3,8-triol.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of p-
Menthane-1,3,8-triol are not readily available in the scientific literature.
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For the related compound, p-Menthane-3,8-diol (PMD), a common synthetic route involves the
acid-catalyzed cyclization of citronellal. A generalized workflow for this process is outlined
below.

Generalized Synthesis Workflow for p-Menthane-3,8-diol (PMD)

Citronellal

Acid-Catalyzed Cyclization

Isopulegol Intermediate

Hydration

p-Menthane-3,8-diol (PMD)

Click to download full resolution via product page
Caption: Synthetic pathway for p-Menthane-3,8-diol.

Conclusion and Future Directions

p-Menthane-1,3,8-triol is a defined chemical entity with a known structure and origin.
However, a significant gap exists in the scientific literature regarding its biological effects and
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potential applications. The lack of published research on its bioactivity, mechanism of action,
and associated signaling pathways presents an opportunity for novel investigations.

Future research should focus on:

o Developing standardized protocols for the isolation of p-Menthane-1,3,8-triol from Mentha
canadensis L. to obtain sufficient quantities for research.

» Elucidating its spectroscopic profile (NMR, IR, Mass Spectrometry) to create a
comprehensive analytical standard.

e Screening for a wide range of biological activities, including but not limited to, insect
repellent, anti-inflammatory, antimicrobial, and cytotoxic effects.

 Investigating its mechanism of action and identifying any interactions with cellular signaling
pathways.

By addressing these research gaps, the scientific community can unlock the potential of p-
Menthane-1,3,8-triol and determine its viability for applications in drug development,
agriculture, and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [p-Menthane-1,3,8-triol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599918#p-menthane-1-3-8-triol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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